N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N-cyclohexyl-N-ethylsulfamoyl)benzamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-7-yl)-4-[cyclohexyl(ethyl)sulfamoyl]benzamide
• InChI: InChI=1S/C22H24ClN3O3S2/c1-2-26(16-6-4-3-5-7-16)31(28,29)17-10-8-15(9-11-17)22(27)25-19-13-12-18(23)20-21(19)30-14-24-20/h8-14,16H,2-7H2,1H3,(H,25,27)
• InChI Key: RZXANVVTZLPEEL-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C4C(=C(C=C3)Cl)N=CS4
• Molecular Formula: C22H24ClN3O3S2
• Molecular Weight: 478.0 g/mol

Description

N-(4-chlorobenzo[d]thiazol-7-yl)-4-(N-cyclohexyl-N-ethylsulfamoyl)benzamide, also known as CB-7, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CB-7 is a sulfonamide-based compound that has been synthesized through a series of chemical reactions.

Scientific Research Applications

Synthesis and Biological Activity

• Microwave Assisted Synthesis and Inhibition Effects : A study by Ulus et al. (2016) demonstrates the microwave-assisted synthesis of acridine-acetazolamide conjugates, which were investigated for their inhibition effects on human carbonic anhydrase isoforms. These compounds were found to inhibit carbonic anhydrases in low micromolar and nanomolar ranges, indicating their potential for therapeutic applications (Ulus, Aday, Tanc, Supuran, & Kaya, 2016).

• Cardiac Electrophysiological Activity : Research by Morgan et al. (1990) on N-substituted imidazolylbenzamides or benzene-sulfonamides revealed compounds with potency in in vitro Purkinje fiber assays comparable to sematilide, indicating their potential as selective class III agents for cardiac electrophysiological activity (Morgan, Lis, Lumma, Nickisch, Wohl, Phillips, Gomez, Lampe, Di Meo, & Marisca, 1990).

• Antiallergy Agents : A series of N-(4-substituted-thiazolyl)oxamic acid derivatives were synthesized and tested for antiallergy activity by Hargrave et al. (1983), showcasing significant potency in the rat PCA model. This work underscores the therapeutic potential of such compounds in allergy treatment (Hargrave, Hess, & Oliver, 1983).

• Antiviral Activity : Chen et al. (2010) synthesized 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives and evaluated their anti-tobacco mosaic virus activity, highlighting the antiviral applications of such compounds (Chen, Xu, Liu, Yang, Fan, Bhadury, Hu, & Zhang, 2010).

• Anticancer Agents : A study by Ravinaik et al. (2021) on the synthesis and anticancer evaluation of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides against various cancer cell lines demonstrates the potential of these compounds in cancer treatment (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).